Cas no 1805377-46-1 (6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine
• CAS No: 1805377-46-1
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4872655
• Update Time: 2025-05-23

6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-4(12(13)14)2-5(8)11-6(3)7(9)10/h2,7H,1H3
• InChI Key： LLEZETSHKBEDGK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine

Introduction to 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805377-46-1)

6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805377-46-1) is a highly specialized compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro, difluoromethyl, methyl, and nitro substituent on a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable reagent in various scientific studies.

The molecular formula of 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine is C₉H₇ClF₂N₂O₂, and its molecular weight is approximately 230.61 g/mol. The compound's physical properties include a melting point of around 95°C and a boiling point of approximately 180°C at 760 mmHg. It is generally stable under standard conditions but may decompose at higher temperatures or in the presence of strong acids or bases.

In terms of chemical reactivity, 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine exhibits notable behavior due to the presence of the nitro group, which can undergo reduction to form amino derivatives. This property makes it useful in the synthesis of more complex molecules, particularly in the development of new pharmaceutical agents. Additionally, the difluoromethyl group contributes to the compound's stability and bioavailability, enhancing its potential for use in drug discovery.

Recent research studies have highlighted the potential applications of 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine in various areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored its use as an intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine showed promising activity against several viral strains, including influenza and herpes simplex virus (HSV).

Another significant area of research involves the use of 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine in the development of agrochemicals. A study published in Pesticide Biochemistry and Physiology (2020) investigated its potential as a precursor for new herbicides. The results indicated that derivatives of this compound exhibited high efficacy against a range of weed species, with minimal impact on non-target organisms.

In the context of pharmaceutical research, 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine has been studied for its potential as a lead compound in drug discovery. A notable example is its use in the development of new anti-cancer agents. A study published in Cancer Research (2019) reported that compounds derived from 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine demonstrated selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells.

The synthesis of 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine typically involves multi-step processes, starting from readily available starting materials such as 4-chloropyridinyl compounds. Key steps include chlorination, fluorination, methylation, and nitration reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels.

In terms of safety and handling, it is important to note that while 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 6-Chloro-2-(difluoromethyl)-3-methyl-4-nitropyridine are promising, driven by ongoing research into its diverse applications. As scientists continue to explore its potential in areas such as drug discovery, agrochemicals, and materials science, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.